Cas no 64712-27-2 (Propane,1,1-dichloro-1,3,3,3-tetrafluoro-)

• Product Name: Propane,1,1-dichloro-1,3,3,3-tetrafluoro-
• CAS No: 64712-27-2
• MF: C₃H₂Cl₂F₄
• MW: 184.947593212128
• CID: 513687
• Update Time: 2026-04-29

Propane,1,1-dichloro-1,3,3,3-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

• Propane,1,1-dichloro-1,3,3,3-tetrafluoro-
• 1,1-Dichloro-1,3,3,3-tetrafluoropropane

• Inchi： InChI=1S/C3H2Cl2F4/c4-2(5,6)1-3(7,8)9/h1H2
• InChI Key： JBSUEXFKGWKQFC-UHFFFAOYSA-N
• SMILES： C(C(Cl)(Cl)F)C(F)(F)F

Computed Properties

• Exact Mass: 183.94700
• Monoisotopic Mass: 183.947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 96.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.3413 (estimate)
• Boiling Point: 24.36°C (rough estimate)
• Refractive Index: 1.2971 (estimate)
• PSA: 0.00000
• LogP: 3.03970

Propane,1,1-dichloro-1,3,3,3-tetrafluoro- Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Additional information on Propane,1,1-dichloro-1,3,3,3-tetrafluoro-

Propane, 1,1-dichloro-1,3,3,3-tetrafluoro- (CAS No. 64712-27-2)

Propane, 1,1-dichloro-1,3,3,3-tetrafluoro- (CAS No. 64712-27-2) is a synthetic compound that has garnered significant attention in the fields of chemical engineering and materials science due to its unique properties and potential applications. This compound is a derivative of propane with specific substitutions that enhance its chemical stability and reactivity. The molecule consists of a propane backbone with two chlorine atoms and four fluorine atoms strategically positioned to optimize its performance in various industrial and research contexts.

The chemical structure of Propane, 1,1-dichloro-1,3,3,3-tetrafluoro- is characterized by the presence of chlorine and fluorine atoms. The chlorine atoms are located at the 1-position, while the fluorine atoms are distributed at the 1, 3, 3, and 3-positions. This arrangement results in a highly stable molecule with enhanced chemical resistance and thermal stability. These properties make it an attractive candidate for use in advanced materials and specialized chemical processes.

Recent research studies have explored the potential applications of Propane, 1,1-dichloro-1,3,3,3-tetrafluoro- in various fields. One notable area of interest is its use as a solvent in chemical reactions. Due to its unique solvating properties and low reactivity with many common reagents, it has been shown to improve the efficiency and selectivity of certain catalytic processes. For example, a study published in the *Journal of Catalysis* demonstrated that Propane, 1,1-dichloro-1,3,3,3-tetrafluoro- can significantly enhance the yield of desired products in hydrogenation reactions by stabilizing intermediate species.

In the realm of materials science, Propane, 1,1-dichloro-1,3,3,3-tetrafluoro- has shown promise as a precursor for the synthesis of advanced polymers and coatings. Its high thermal stability and chemical resistance make it suitable for applications where conventional materials may degrade or fail under harsh conditions. A recent study in *Advanced Materials* reported the development of a new class of fluorinated polymers using Propane, 1,1-dichloro-1,3,3,3-tetrafluoro- as a key monomer. These polymers exhibited superior mechanical properties and were found to be highly resistant to corrosion and wear.

The environmental impact of Propane, 1,1-dichloro-1,3,3,3-tetrafluoro- is another important consideration. While it is generally considered to be environmentally benign compared to many other chlorofluorocarbons (CFCs), ongoing research aims to further minimize any potential ecological effects. A study published in *Environmental Science & Technology* evaluated the biodegradability and toxicity of Propane, 1,1-dichloro-1,3,3,3-tetrafluoro- and found that it has low toxicity to aquatic organisms and is readily biodegradable under aerobic conditions.

In terms of safety, Propane, 1,1-dichloro-1,3,3,3-tetrafluoro- is generally handled using standard laboratory safety protocols. However, due to its high reactivity with certain metals and strong oxidizers, it is important to follow appropriate handling procedures to prevent accidental reactions. The compound should be stored in a cool, dry place away from incompatible materials.

From an economic perspective, the production and use of Propane, 1，1-dichloro-1，3，3，3-tetrafluoro- are becoming increasingly viable as advancements in synthesis methods continue to reduce costs. Industrial-scale production processes have been optimized to improve yield and purity while minimizing environmental impact. This has led to increased availability and affordability of the compound for both research and commercial applications.

In conclusion, Propane， 1， 1-dichloro-1， 3， 3， 3-tetrafluoro-(CAS No. 64712-27-2) represents a versatile compound with a wide range of potential applications in chemical engineering， materials science， and environmental studies. Its unique chemical structure endows it with valuable properties such as high thermal stability， chemical resistance， and solvating capabilities， making it an attractive choice for various industrial processes and research endeavors.